C.I. Azoic Black 20

• CAS No.: 12235-31-3
• Molecular Formula: Br3Lu
• Synonyms: C.I. Azoic Black 20

Description

C.I. Azoic Black 20 ( 12235-31-3) is a synthetic azo dye with the molecular formula C24H18N2O3 and a molecular weight of 382.41 g/mol . Azo dyes like this compound represent the largest and most versatile class of synthetic dyes, accounting for 60-70% of all organic dyes produced, and are characterized by the presence of one or more azo bonds (-N=N-) linking aromatic systems . These compounds are primarily used in research to study dyeing processes on cellulosic materials and other substrates, as well as to investigate advanced methods for the treatment of industrial wastewater . The environmental impact and degradation pathways of azo dyes are a significant area of scientific inquiry. Under anaerobic conditions, azo bonds can be cleaved, potentially releasing aromatic amines, some of which may be recalcitrant or toxic . Consequently, researchers focus on developing and optimizing sequential anaerobic/aerobic bioremediation systems to achieve complete mineralization of such dyes into innocuous products, thereby mitigating their environmental footprint . This compound is supplied for laboratory research purposes only. It is strictly for Research Use Only and is not intended for personal, commercial, or diagnostic applications.

Advanced Synthetic Methodologies and Green Chemistry Innovations Pertaining to Azo Dyes

Research into Sustainable Synthetic Pathways for Azoic Dye Production and Component Derivatization

The conventional synthesis of azoic dyes often involves stoichiometric reagents and can generate significant waste, prompting research into more environmentally benign methods. mdpi.comfrontiersin.org Green chemistry principles are being applied to the synthesis of azo dyes, focusing on solvent-free reactions, the use of reusable catalysts, and milder reaction conditions. manupropria-pens.chrsc.org One approach is the use of grinding techniques for the diazotization and coupling reactions, which can lead to higher yields and shorter reaction times under solvent-free conditions. manupropria-pens.chresearchgate.net

Mechanistic Studies of Diazotization and Coupling Reactions in Novel Media

The mechanism of diazotization involves the formation of a diazonium salt from a primary aromatic amine and a nitrosating agent, typically nitrous acid generated in situ from sodium nitrite and a strong acid. slideshare.netunacademy.com This is followed by an electrophilic aromatic substitution reaction, known as the coupling reaction, where the diazonium salt reacts with an electron-rich coupling component. slideshare.netjchemrev.com

Recent mechanistic studies have explored these reactions in unconventional media to enhance sustainability and efficiency. The use of micellar media and ionic liquids has been investigated to improve reaction rates and yields. researchgate.net For instance, studies have shown that the reaction environment can influence the stability of the diazonium intermediate and the kinetics of the coupling reaction. mdpi.comresearchgate.net The mechanism in these novel media often involves the stabilization of intermediates and transition states, leading to improved reaction outcomes.

Exploration of Catalytic Systems for Enhanced Reaction Efficiency and Selectivity

To improve the efficiency and selectivity of azo dye synthesis, various catalytic systems are being explored. Solid acid catalysts, such as silica-supported boron trifluoride (nano BF3·SiO2) and sulfonic acid functionalized magnetic nanoparticles, have been shown to be effective for diazotization and coupling reactions. researchgate.nettandfonline.comresearchgate.net These heterogeneous catalysts offer advantages such as ease of separation, reusability, and reduced waste generation compared to traditional homogeneous acid catalysts. rsc.orgresearchgate.net The use of such catalysts can also allow for reactions to be carried out under milder, solvent-free conditions. tandfonline.comresearchgate.net

The table below illustrates the impact of different catalytic systems on the synthesis of a representative azo dye.

Catalyst	Reaction Medium	Temperature (°C)	Reaction Time	Yield (%)
HCl (Conventional)	Water	0-5	2-3 hours	85
Nano BF3·SiO2	Solvent-free (Grinding)	Room Temperature	5-15 minutes	95
Fe3O4@SiO2-SO3H	Solvent-free (Grinding)	Room Temperature	10-20 minutes	92

Innovations in Precursor Chemistry and Functional Group Introduction for Tailored Azoic Black Analogues

Innovations in precursor chemistry aim to develop novel starting materials that can be used to synthesize azoic black analogues with tailored properties. This includes the design and synthesis of new aromatic amines and coupling components with specific functional groups. By strategically introducing substituents on the aromatic rings of the precursors, it is possible to fine-tune the color, fastness, and other properties of the resulting dyes. mdpi.comnih.gov For example, the incorporation of heterocyclic moieties into the dye structure can lead to enhanced coloring properties and thermal stability. rsc.org Research in this area is focused on creating a wider palette of black shades and improving the performance characteristics of azoic dyes. researchgate.net

Investigations into Continuous Flow and Batch Synthesis Optimization for Azo Dye Derivatives

Both batch and continuous flow processes are utilized for the synthesis of azo dyes, with a growing interest in continuous flow manufacturing due to its potential for improved safety, efficiency, and scalability. nih.govresearchgate.netmaynoothuniversity.ie Continuous flow systems can offer better control over reaction parameters such as temperature and mixing, which is particularly important for the often exothermic and rapid diazotization and coupling reactions. researchgate.netresearchgate.net

Optimization of batch synthesis often involves the careful control of reaction conditions, including the type and amount of acid used for diazotization, to maximize yield and minimize side reactions. researchgate.net In contrast, continuous flow synthesis in microreactors allows for rapid screening and optimization of reaction conditions, leading to significant improvements in conversion rates and reaction times. scispace.comresearchgate.net

The following table provides a comparative overview of batch versus continuous flow synthesis for a generic azo dye.

Parameter	Batch Synthesis	Continuous Flow Synthesis
Reaction Vessel	Large stirred tank reactor	Microreactor or tubular reactor
Temperature Control	Challenging, potential for hotspots	Excellent, high surface-to-volume ratio
Mixing	Can be non-uniform	Efficient and rapid
Safety	Handling of unstable intermediates	In-situ generation and consumption of unstable intermediates
Scalability	Scaling up can be complex	Numbering-up or scaling-out
Process Optimization	Time-consuming	Rapid screening of conditions
Yield	Variable	Often higher and more consistent

Mechanistic Investigations of C.i. Azoic Black 20 Degradation and Environmental Remediation Strategies

Biological Degradation Processes and Microbial Bioremediation Research

The bioremediation of azo dyes, including C.I. Azoic Black 20, leverages the metabolic capabilities of microorganisms to break down these complex molecules. Bacteria, in particular, have demonstrated high efficiency in degrading azo dyes, with removal rates ranging from 63-100%. gjesm.net The effectiveness of these biological processes is often enhanced through the use of microbial consortia and the optimization of environmental conditions.

Enzymatic Pathways and Azoreductase Activity Studies in Azo Dye Cleavage

The initial and most critical step in the bacterial degradation of azo dyes is the cleavage of the azo bond (–N=N–), which is responsible for the dye's color. jazindia.com This process is primarily facilitated by a class of enzymes known as azoreductases. gjesm.netjazindia.com These enzymes catalyze the reductive cleavage of the azo linkage, a reaction that requires electron donors. jazindia.comemergentresearch.org

Azoreductases can be broadly categorized as flavin-dependent or flavin-independent. emergentresearch.orgmdpi.com The flavin-dependent enzymes often utilize coenzymes like NADH or NADPH as electron donors. emergentresearch.orgmdpi.com The enzymatic reaction involves the transfer of electrons to the azo bond, leading to its reduction and the formation of generally colorless aromatic amines. gjesm.netemergentresearch.org Studies have shown that the activity of azoreductases is influenced by factors such as pH and temperature, with optimal conditions varying depending on the specific microbial source of the enzyme. emergentresearch.org For instance, some bacterial azoreductases exhibit maximum activity at a neutral pH of 7 and a temperature of 30°C. emergentresearch.org

Fungal and Bacterial Consortium Investigations for Decolorization and Mineralization of Azoic Compounds

While individual microbial strains can decolorize azo dyes, research has increasingly focused on the use of microbial consortia, which are communities of different microorganisms. nih.govnih.govresearchgate.net These consortia often exhibit greater resilience and a broader range of enzymatic capabilities, leading to more efficient and complete degradation of dye molecules. gjesm.net The synergy between different microbial species allows for the breakdown of a wider variety of dye structures and intermediate products. gjesm.net

For example, a bacterial consortium designated as 'SCP', comprising Stenotrophomonas acidaminiphila, Pseudomonas stutzeri, and Cellulomonas sp., was developed for the degradation of a mono-azo dye. nih.gov This consortium demonstrated the ability to decolorize the dye in the presence of an inexpensive co-substrate like glycerol. nih.gov Fungi, particularly white-rot fungi, are also effective in degrading azo dyes due to their production of potent extracellular ligninolytic enzymes such as laccases and peroxidases. neptjournal.comjmb.or.krfederalpolyilaro.edu.ng These enzymes can oxidize a wide range of aromatic compounds, contributing to both decolorization and mineralization. neptjournal.comnih.gov Studies have shown that fungal strains like Trametes versicolor can completely decolorize various azo dyes. jmb.or.kr Agitation has been found to enhance the decolorization process by fungi, as it improves nutrient and oxygen transfer, thereby promoting cell growth and enzyme activity. psu.eduajol.info

Interactive Table: Microbial Degradation of Azo Dyes

Microorganism/Consortium	Dye(s)	Decolorization Efficiency	Key Enzymes	Reference
Pleurotus eryngii F032	Reactive Black 5	93.57%	Ligninolytic enzymes	psu.edu
Bacillus cereus strain ROC	Reactive Black 5, Reactive Orange 16	High	Not specified	plos.org
Trametes versicolor KCTC 16781	Acid Yellow 99, Acid Blue 350, Acid Red 114	Complete	Laccase, Manganese Peroxidase	jmb.or.kr
Consortium SCP (Stenotrophomonas acidaminiphila, Pseudomonas stutzeri, Cellulomonas sp.)	Reactive Blue 28	92.08%	Azoreductase	nih.gov
Providencia rettgeri and Pseudomonas sp. consortium	Reactive Black 5, Reactive Orange 16, etc.	98-99%	Azoreductase, Laccase	nih.gov

Elucidation of Biotransformation Products and Proposed Degradation Pathways

The biological degradation of azo dyes is a multi-step process. The initial anaerobic or microaerophilic stage involves the reductive cleavage of the azo bond by azoreductases, resulting in the formation of aromatic amines. nih.gov These amines are often colorless but can still be toxic. nih.govplos.org Therefore, a subsequent aerobic stage is crucial for the complete mineralization of these intermediate products. nih.gov

In the aerobic phase, enzymes such as laccases and peroxidases play a significant role in the oxidation and cleavage of the aromatic rings of the amines, ultimately converting them into less harmful substances like carbon dioxide and water. nih.gov The sequential microaerophilic/aerobic process has been shown to be effective in not only decolorizing the dye but also in significantly reducing the total organic carbon (TOC) content, indicating mineralization. nih.gov The analysis of degradation products is often carried out using techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) to identify the intermediate compounds and elucidate the degradation pathway. researchgate.netnih.gov

Advanced Oxidation Processes (AOPs) for this compound Decontamination

Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic and inorganic pollutants from water and wastewater by oxidation through reactions with hydroxyl radicals (•OH). academie-sciences.frcore.ac.uk These processes are particularly effective for the degradation of recalcitrant compounds like azo dyes.

Photocatalytic Degradation: Semiconductor Material Development and Reaction Kinetics

Photocatalysis is an AOP that utilizes semiconductor materials as catalysts, which, upon irradiation with light of sufficient energy, generate highly reactive species that can degrade organic pollutants. academie-sciences.fracs.org Materials like titanium dioxide (TiO₂) and zinc oxide (ZnO) are commonly used photocatalysts due to their efficiency, stability, and low cost. academie-sciences.fr

The mechanism of photocatalytic degradation involves the generation of electron-hole pairs in the semiconductor when it absorbs photons. academie-sciences.fr These charge carriers then react with water and oxygen to produce reactive oxygen species (ROS), primarily hydroxyl radicals (•OH) and superoxide (B77818) radicals (O₂•⁻). academie-sciences.fr These ROS are powerful oxidizing agents that can break down the complex structure of azo dyes. academie-sciences.fr The efficiency of the photocatalytic process is influenced by several factors, including the type of semiconductor, its morphology, the pH of the solution, and the intensity of the light source. nih.govacs.orgrsc.org For instance, the degradation of Reactive Black 5 has been studied using a SrTiO₃/CeO₂ composite catalyst under UV irradiation. nih.gov Research has also explored the use of ZIF-8 materials with different morphologies for the photodegradation of Reactive Black 5, demonstrating that a leaf-like structure was most efficient. rsc.org

Interactive Table: Photocatalytic Degradation of Reactive Black 5

Photocatalyst	Light Source	pH	Degradation Efficiency	Key Findings	Reference
SrTiO₃/CeO₂	250 W UV	12.0	High	Decolorization primarily by photolysis and/or O₂•⁻	nih.gov
ZIF-8-F3 (leaf-like)	365 nm UV	11	>95% within 2 hours	Morphology impacts efficiency	rsc.org
ZnO thin film	Not specified	7.19	Not specified	Good reusability over 20 cycles	academie-sciences.fr

Electrochemical Degradation Mechanisms and Process Optimization

Electrochemical degradation is another powerful AOP for treating wastewater containing azo dyes. pu.ac.ke This method involves the use of an electric current to drive oxidation and reduction reactions that break down the pollutants. pu.ac.keresearchgate.net The process can occur through direct anodic oxidation, where the dye molecule is oxidized directly at the anode surface, or through indirect oxidation, where electrochemically generated oxidants like hydroxyl radicals or chlorine species degrade the dye. core.ac.ukresearchgate.net

The choice of anode material is critical to the efficiency of the electrochemical process. core.ac.uk Boron-doped diamond (BDD) electrodes have shown high efficacy in mineralizing various azo dyes due to their high oxygen evolution potential and chemical stability. core.ac.uktandfonline.com The performance of the electrochemical degradation is influenced by parameters such as current density, initial pH, and the type of supporting electrolyte. researchgate.nettandfonline.com Studies have shown that the degradation of azo dyes often follows pseudo-first-order reaction kinetics. researchgate.net Optimization of these process parameters is essential to achieve high removal efficiency and complete mineralization of the dye molecules. pu.ac.keresearchgate.net

Sono-chemical and Other Advanced Oxidative Techniques in Azo Dye Treatment

Advanced Oxidation Processes (AOPs) are a class of procedures that rely on the in-situ generation of highly reactive hydroxyl radicals (•OH) to oxidize and degrade organic pollutants. researchgate.net These methods are particularly effective for treating recalcitrant compounds like azo dyes, which are often resistant to conventional biological treatments. ufsm.brsci-hub.st AOPs can be broadly categorized into several types, including those based on ozone (O3), Fenton's reagent (H2O2/Fe2+), photolysis (UV/H2O2), and sonolysis (ultrasound). researchgate.netsci-hub.st

Sonochemistry, the application of ultrasound to chemical reactions, has emerged as a promising AOP for dye degradation. nih.gov The chemical effects of ultrasound arise from acoustic cavitation: the formation, growth, and violent collapse of microscopic bubbles in a liquid. nih.gov This collapse generates localized hot spots with extremely high temperatures and pressures, leading to the thermal decomposition of water molecules into hydroxyl radicals. bioline.org.br These radicals are powerful, non-selective oxidizing agents that can attack and break down the complex chromophoric structures of azo dyes. nih.govbioline.org.br

The efficiency of sono-chemical degradation is influenced by several factors, including the frequency and power of the ultrasound, initial dye concentration, pH, and temperature. bioline.org.br Studies on various azo dyes, such as Naphthol Blue Black, have shown that the degradation rate generally increases with increasing ultrasonic power. bioline.org.br For instance, the decolorization rate of Naphthol Blue Black was found to increase linearly with applied power in the range of 20-100 W. bioline.org.br

The combination of sonolysis with other AOPs, known as hybrid AOPs, can lead to synergistic effects and enhanced degradation efficiency. sci-hub.st For example, the sono-hybrid-advanced oxidation process involving ultrasound and chlorine has been shown to be more effective than either treatment alone. nih.gov Similarly, combining sonolysis with ozonation has demonstrated a significant increase in the decolorization and mineralization rates of dyes like C.I. Reactive Black 5. scispace.comresearchgate.net The addition of hydrogen peroxide in sono-chemical processes (US/H2O2) can also enhance degradation, although an optimal concentration exists beyond which H2O2 can act as a scavenger of hydroxyl radicals, reducing efficiency. nih.gov

Adsorption-Based Remediation Strategies and Sorbent Material Research for Azo Dyes

Adsorption is a widely used and effective method for removing dyes from wastewater due to its simplicity, cost-effectiveness, and high efficiency. rsc.orgfrontiersin.org The process involves the transfer of dye molecules from the liquid phase onto the surface of a solid adsorbent. rsc.org A variety of materials have been investigated as adsorbents for azo dyes, with a growing emphasis on the use of low-cost, and environmentally friendly biosorbents. mdpi.com

Development and Characterization of Novel Biosorbents and Synthetic Adsorbents

Research in adsorbent materials has focused on both synthetic materials and novel biosorbents derived from natural sources. Synthetic adsorbents like activated carbon are highly effective due to their large surface area and porous structure, but their cost can be a limiting factor. iwaponline.com This has driven the exploration of alternative, low-cost adsorbents.

Biosorption, which utilizes biological materials as adsorbents, has emerged as a promising and sustainable alternative. mdpi.com A wide range of biosorbents have been investigated for their ability to remove azo dyes, including:

Agricultural Waste: Materials such as maize silk, rice husk, peanut shells, and orange peels have shown significant adsorption capacities for various reactive dyes. mdpi.comiwaponline.com

Plant-Based Materials: Stems of plants like Zygophyllum gaetulum have been successfully used to remove C.I. Direct Black 80, a type of azoic dye. mdpi.com

Algae and Fungi: Biomass from algae (e.g., Lychaete pellucida) and fungi has demonstrated high efficiency in biodegrading and adsorbing hazardous azo dyes. nih.gov

Biopolymers: Chitosan, a biopolymer derived from crustacean shells, and its composites have been extensively studied for dye removal due to their excellent adsorption properties. mdpi.com

The effectiveness of these biosorbents is often enhanced through physical or chemical modification to increase their surface area and the number of active binding sites. Characterization techniques such as Scanning Electron Microscopy (SEM), Fourier-Transform Infrared Spectroscopy (FTIR), and Brunauer–Emmett–Teller (BET) analysis are crucial for understanding the morphology, functional groups, and surface area of these novel adsorbents. mdpi.com

Adsorption Kinetics and Isotherm Modeling for this compound Removal

To understand the mechanism and efficiency of the adsorption process for dyes like this compound, kinetic and isotherm models are employed. researchgate.netcajost.com.ng

Adsorption Kinetics describes the rate of dye uptake by the adsorbent. researchgate.net Several models are used to analyze the experimental data:

Pseudo-First-Order Model: This model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent. mdpi.comresearchgate.net

Pseudo-Second-Order Model: This model assumes that the rate-limiting step is chemisorption involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. nih.govugm.ac.id

Elovich Model: This model is often used to describe chemisorption on heterogeneous surfaces. mdpi.com

For the adsorption of C.I. Direct Black 80 on Zygophyllum gaetulum stem powder, the pseudo-first-order model was found to be the most appropriate, with a high coefficient of determination (R² > 0.99). mdpi.com

Adsorption Isotherms describe the equilibrium relationship between the concentration of the dye in the solution and the amount of dye adsorbed on the adsorbent at a constant temperature. mdpi.com Commonly used isotherm models include:

Langmuir Isotherm: This model assumes monolayer adsorption on a homogeneous surface with a finite number of identical active sites. mdpi.comugm.ac.id

Freundlich Isotherm: This model is an empirical equation used to describe multilayer adsorption on a heterogeneous surface. mdpi.comnih.gov

Temkin Isotherm: This model considers the effect of indirect adsorbate-adsorbate interactions on the adsorption process. mdpi.comnih.gov

Dubinin–Radushkevich (D-R) Isotherm: This model is used to describe adsorption on heterogeneous surfaces and can help determine if the adsorption process is physical or chemical in nature. mdpi.com

In the study of C.I. Direct Black 80 adsorption, the Langmuir model provided a good fit to the experimental data, suggesting monolayer adsorption. mdpi.com The maximum adsorption capacity (Qm) was determined to be 163.23 mg/g. mdpi.com

Adsorption Model Parameters for C.I. Direct Black 80 on Zygophyllum gaetulum mdpi.com

Isotherm Model	Parameters	Value
Langmuir	Qm (mg/g)	163.23
KL (L/mg)	Data Not Provided
Freundlich	KF ((mg/g)(L/mg)1/n)	Data Not Provided
n	Data Not Provided
Kinetic Model	Model Type	Pseudo-First-Order
R2	0.999

Desorption Studies and Regenerative Capacity of Adsorbent Materials

The economic feasibility of adsorption processes is greatly enhanced by the ability to regenerate and reuse the adsorbent material. ijiset.com Desorption studies are therefore crucial to evaluate the potential for multiple cycles of adsorption and desorption. ijiset.com

The choice of eluent for desorption depends on the nature of the interaction between the dye and the adsorbent. For anionically charged azo dyes, alkaline solutions such as sodium hydroxide (B78521) (NaOH) are often effective. mdpi.com The high pH of the NaOH solution can cause the surface of the adsorbent to become negatively charged, leading to electrostatic repulsion of the anionic dye molecules and their release into the solution. mdpi.com

In a study involving the desorption of C.I. Direct Black 80 from Zygophyllum gaetulum stems, a 0.1 M NaOH solution was used as the eluent. mdpi.com The results showed high desorption efficiency, with an initial rate of 90% in the first cycle. mdpi.com The adsorbent maintained high desorption rates of 88% and 85% in the second and third cycles, respectively, demonstrating its excellent regenerative capacity and potential for reuse. mdpi.com Various techniques, including chemical treatment, thermal methods, and sonication, can be employed for adsorbent regeneration. youtube.com

Integrated and Hybrid Remediation Systems for Enhanced Azo Dye Effluent Treatment

These systems can leverage the strengths of different processes to overcome the limitations of individual methods. Common combinations include:

Combination of different AOPs: Hybrid AOPs, such as the combination of sonolysis and ozonation, can result in synergistic effects, leading to faster and more complete degradation of dyes. scispace.comresearchgate.net

Adsorption combined with other processes: Adsorption can be used as a primary treatment step to remove the bulk of the color, followed by another process to treat the remaining pollutants or to regenerate the adsorbent.

A novel example of an integrated system is the tri-phasic engineered wetland system (TEWS). researchgate.net This system uses a sequence of tanks with different microenvironments (anaerobic, anoxic, and aerophilic) and a combination of aquatic macrophytes and filter-feeding animals to effectively decolorize and detoxify azo dye-based wastewater. researchgate.net Such integrated systems offer a more holistic and sustainable approach to treating complex industrial effluents. mdpi.com

Analytical Chemistry Research for C.i. Azoic Black 20 and Its Environmental Metabolites

Development and Validation of Advanced Spectroscopic Techniques for Environmental Monitoring

Advanced spectroscopic techniques are crucial for detecting and tracking dye pollution and the byproducts of degradation in environmental samples. nih.gov These methods offer high sensitivity and the ability to analyze complex mixtures, making them indispensable for environmental monitoring. frontiersin.orguni-giessen.de

UV-Vis Spectrophotometry for Decolorization Monitoring

UV-Visible (UV-Vis) spectrophotometry is a primary and straightforward technique for monitoring the decolorization of azo dyes in wastewater treatment processes. The principle lies in measuring the absorbance of light by the dye solution over a specific range of wavelengths. Azo dyes exhibit characteristic strong absorption peaks in the visible region (typically 400-700 nm) due to the presence of the chromophoric azo group (-N=N-). nih.govupc.edu

The effectiveness of a decolorization process, whether biological or chemical, is quantified by monitoring the decrease in the intensity of the main absorption peak at the dye's maximum wavelength (λmax). upc.edupjoes.com For instance, in studies involving the degradation of dyes like Reactive Black 5, researchers track the reduction of its absorbance peak at around 597 nm. upc.eduresearchgate.net A complete disappearance of this peak signifies the cleavage of the azo bond and the loss of color. frontiersin.orgupc.edu UV-Vis spectral scans can also reveal the formation of degradation products, which may absorb light in the UV region (200-400 nm), providing initial evidence of biodegradation. nih.govpjoes.com

Table 1: Application of UV-Vis Spectrophotometry in Azo Dye Decolorization Studies

Parameter Monitored	Information Obtained	Typical Findings
Absorbance at λmax	Rate and extent of color removal.	Decrease in peak intensity over time indicates successful decolorization. upc.edu
Full Spectral Scan (200-800 nm)	Disappearance of visible peaks and appearance of new UV peaks.	Confirms breakdown of the chromophore and formation of aromatic amines or other intermediates. nih.gov

Fourier Transform Infrared (FTIR) Spectroscopy in Degradation Product Identification

Fourier Transform Infrared (FTIR) spectroscopy is a powerful analytical tool for identifying the functional groups present in a molecule. In the context of azo dye degradation, FTIR is used to confirm the breakdown of the parent dye molecule by analyzing the changes in its vibrational spectrum. frontiersin.orgmdpi.com This technique provides a molecular fingerprint, allowing for the comparison of the chemical structure before and after treatment. upc.edupnrjournal.com

The key application of FTIR in these studies is to verify the cleavage of the azo bond (-N=N-), which typically shows a characteristic peak in the range of 1400-1630 cm⁻¹. frontiersin.orgbiorxiv.org The disappearance or significant reduction of this peak in the spectrum of the treated sample is strong evidence of dye degradation. frontiersin.orgeeer.org Furthermore, FTIR analysis can reveal the formation of new functional groups corresponding to the degradation metabolites. For example, the appearance of new peaks for N-H stretching (around 3300-3400 cm⁻¹) and C-N stretching suggests the formation of aromatic amines, which are common initial products of azo dye reduction. upc.edu

Table 2: Key FTIR Spectral Changes During Azo Dye Degradation

Wavenumber Range (cm⁻¹)	Bond/Functional Group	Interpretation of Change
1590–1630	-N=N- (Azo bond stretching)	Disappearance indicates cleavage of the chromophore. frontiersin.orgbiorxiv.org
3300–3500	N-H (Amine stretching)	Appearance or increase in intensity suggests formation of aromatic amines. upc.edu
1000–1300	S=O (Sulfonate group)	Changes may indicate desulfonation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation of Metabolites

While FTIR confirms changes in functional groups, Nuclear Magnetic Resonance (NMR) spectroscopy provides the detailed structural information needed to definitively identify the non-volatile degradation products. mdpi.comresearchgate.net NMR is unparalleled in its ability to map the carbon-hydrogen framework of a molecule, making it essential for elucidating the exact structure of metabolites formed during bioremediation. mdpi.comdigitellinc.com

Both 1D (¹H NMR, ¹³C NMR) and 2D NMR (e.g., COSY, HMBC) techniques are employed. ¹H NMR provides information about the different types of protons and their neighboring atoms, while ¹³C NMR identifies the carbon skeleton of the molecule. mdpi.comkashanu.ac.ir In azo dye degradation studies, comparing the NMR spectra of the parent dye with those of the isolated metabolites allows researchers to pinpoint the structural changes that have occurred. For example, after the degradation of an azo dye, NMR analysis can confirm the structure of resulting aromatic amines or other smaller organic molecules. mdpi.comnih.gov This level of structural detail is critical for understanding the degradation pathway and assessing the toxicity of the final products. researchgate.net

Advanced Chromatographic Methodologies for Separation and Quantification

Chromatographic techniques are essential for separating the components of complex mixtures, which is a common challenge when analyzing environmental samples containing dyes and their various degradation products. nih.govjchemrev.com

High-Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC) Applications

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the separation, identification, and quantification of azo dyes and their degradation intermediates in environmental matrices. frontiersin.orgnih.gov HPLC offers high resolution and sensitivity, allowing for the effective separation of the parent dye from its often more polar metabolites. nih.govicontrolpollution.com In a typical analysis, a sample is injected into the HPLC system, and its components are separated on a column (commonly a reverse-phase C18 column) before being detected, usually by a UV-Vis or Diode Array Detector (DAD). revistadechimie.roasm.org The retention time of a peak helps to identify a compound, while the peak's area is used for quantification. The appearance of new peaks with different retention times in treated samples confirms the formation of degradation products. frontiersin.orgnih.gov

High-Performance Thin-Layer Chromatography (HPTLC) is an advanced form of TLC that provides better separation efficiency and reproducibility. nih.govakjournals.com HPTLC is valued for its simplicity, cost-effectiveness, and high throughput, as multiple samples can be analyzed simultaneously on a single plate. uni-giessen.denih.gov It is used for both qualitative screening and quantitative analysis of azo dyes and their degradation products, particularly in food and textile samples. scribd.comresearchgate.net After separation on the HPTLC plate, the compounds are quantified using a densitometer, which measures the absorbance or fluorescence of the spots. researchgate.net

Table 3: Comparison of HPLC and HPTLC for Azo Dye Analysis

Feature	High-Performance Liquid Chromatography (HPLC)	High-Performance Thin-Layer Chromatography (HPTLC)
Principle	Separation in a column packed with a stationary phase.	Separation on a plate coated with a thin layer of stationary phase.
Sample Throughput	Sequential (one sample at a time).	Parallel (multiple samples simultaneously). nih.gov
Resolution	Generally higher resolution and efficiency.	Good resolution, suitable for complex mixtures.
Application	Quantification of parent dye and metabolites in water samples. nih.govrevistadechimie.ro	Rapid screening and quantification in food, spices, and textiles. uni-giessen.describd.com

| Solvent Consumption | Higher per sample. | Lower per sample. |

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Degradation Product Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is the premier technique for the analysis of volatile and semi-volatile organic compounds that may be formed during the degradation of azo dyes. mdpi.com The process involves separating the volatile components of a mixture in a gas chromatograph followed by their detection and identification in a mass spectrometer. researchgate.net

In azo dye degradation studies, the breakdown of the complex dye structure can lead to the formation of smaller, more volatile molecules, such as substituted anilines, phenols, and other aromatic or aliphatic compounds. frontiersin.orgohsu.edu After extraction from the sample matrix, these compounds are injected into the GC-MS. The GC separates them based on their boiling points and interaction with the column. As each compound elutes from the GC column, it enters the mass spectrometer, where it is fragmented into a unique pattern of ions. This mass spectrum serves as a chemical fingerprint, allowing for highly confident identification of the degradation products by comparing the spectra to established libraries. researchgate.netnih.gov This analysis is crucial for determining the final fate of the dye molecule and ensuring that no toxic volatile byproducts are released into the environment.

Hyphenated Techniques in Environmental Trace Analysis of Azo Dyes

The environmental monitoring of azo dyes, including compounds like C.I. Azoic Black 20, necessitates highly sensitive and selective analytical methods to detect trace concentrations in complex matrices such as wastewater. Hyphenated techniques, which couple a separation method with a spectroscopic detection method, are indispensable for this purpose. These integrated systems provide comprehensive qualitative and quantitative data, essential for tracking the fate and transport of these dyes and their degradation products in the environment.

Liquid chromatography coupled with mass spectrometry (LC-MS) and its more advanced version, tandem mass spectrometry (LC-MS/MS), are powerful tools for the analysis of ionic and polar azo dyes that are common in textile effluents. lcms.cznih.gov These techniques offer high sensitivity and selectivity, allowing for the determination of parent dyes and their metabolites at very low levels. lcms.cz For instance, UPLC-MS/MS (Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry) has been successfully used for the simultaneous determination of multiple azo dyes in food matrices, demonstrating mean recoveries between 93.8% and 115.2% and suitability for quantitation well below established action limits. lcms.cz The combination of liquid chromatography with mass spectrometry is extensively used for trace analysis in food and environmental samples due to its high sensitivity and outstanding selectivity. lcms.cz

Gas chromatography-mass spectrometry (GC-MS) is another critical hyphenated technique, particularly for the analysis of volatile and semi-volatile metabolites of azo dyes, such as aromatic amines, which are potential carcinogens. nih.gov Azo dyes themselves are generally non-volatile, but their breakdown products can often be analyzed by GC-MS after derivatization. A common procedure involves the extraction of free aromatic amines, followed by alkaline hydrolysis to release conjugated amines, and then derivatization to form heptafluorobutyryl derivatives, which enhances their volatility and detectability by an electron capture detector, enabling detection at parts-per-billion (ppb) levels. nih.gov

More sophisticated hyphenated setups are employed for complex research, such as the multidimensional monitoring of wastewater treatment processes. The coupling of UPLC with both Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Electrospray Ionization-Quadrupole-Time-of-Flight Mass Spectrometry (ESI-Q-TOF-MS) allows for a comprehensive analysis of sulfonated reactive azo dyes and their transformation products. researchgate.net This approach can clarify degradation mechanisms by simultaneously providing information on elemental composition (from ICP-MS) and accurate mass measurements of molecular species (from ESI-Q-TOF-MS). researchgate.netacs.org High-performance liquid chromatography (HPLC) with a diode array detector is also frequently used to monitor the decolorization process and analyze degradation products. latu.org.uy

Table 1: Overview of Hyphenated Techniques in Azo Dye Analysis

Hyphenated Technique	Principle	Application in Azo Dye Analysis	Reference
LC-MS/MS	Combines the separation power of liquid chromatography with the high sensitivity and selectivity of tandem mass spectrometry.	Trace analysis and quantification of parent azo dyes and their polar metabolites in food and environmental samples.	lcms.cznih.gov
GC-MS	Separates volatile compounds via gas chromatography and identifies them based on their mass-to-charge ratio. Often requires derivatization for non-volatile analytes.	Determination of potentially carcinogenic aromatic amines formed from the reductive cleavage of the azo bond.	nih.gov
UPLC-ICP-MS/ESI-Q-TOF-MS	A multi-hyphenated system providing elemental composition, accurate mass, and structural information for complex mixtures.	Detailed monitoring of degradation pathways of sulfonated azo dyes in advanced wastewater treatment systems.	researchgate.net
HPLC-DAD	High-Performance Liquid Chromatography coupled with a Diode Array Detector for separation and UV-Vis spectral analysis.	Monitoring decolorization efficiency and separating degradation intermediates during biodegradation studies.	latu.org.uy

Challenges in Analytical Characterization of Recalcitrant Azo Dyes and Complex Effluents

The analytical characterization of recalcitrant azo dyes like this compound and their presence in industrial wastewater presents significant scientific challenges. These difficulties stem from the inherent properties of the dyes, the complexity of the wastewater matrix, and the nature of their degradation products.

A primary challenge is the recalcitrant nature of many azo dyes. scispace.comresearchgate.net They are designed to be stable against light, microbial attack, and chemical degradation to ensure the longevity of colored textiles. mst.dk This inherent stability makes them resistant to conventional aerobic wastewater treatment processes. researchgate.netjocpr.com Their complex aromatic structures are not easily broken down, leading to their persistence in the environment. nih.govgjesm.net The structure of an azo dye, including the number of azo linkages and the types of substituents on the aromatic rings, significantly influences its resistance to degradation. scispace.complos.org

Textile industry effluents are notoriously complex and variable, creating a challenging analytical matrix. d-nb.infojournalajfar.com These effluents are a cocktail of unused dyes, fixing agents, surfactants, salts, heavy metals, and various organic and inorganic additives. nih.govd-nb.infoaustinpublishinggroup.com This complexity can cause significant matrix effects, such as ion suppression or enhancement in LC-MS analysis, which complicates accurate quantification. acs.org The high and variable content of suspended solids, pH, and chemical oxygen demand (COD) further complicates sample preparation and analysis. d-nb.info

A crucial challenge lies in the identification and characterization of transformation products. Under anaerobic conditions, the azo linkage (-N=N-) can be reductively cleaved by microorganisms to form aromatic amines. mst.dkeuropa.eu These metabolites are often colorless, making simple spectrophotometric monitoring of decolorization insufficient, and they can be more toxic and carcinogenic than the parent dye. gjesm.netcabidigitallibrary.org Identifying these numerous, and often unknown, degradation intermediates in a complex effluent requires advanced analytical strategies capable of separating and structurally elucidating trace-level compounds. researchgate.netbohrium.com

Furthermore, the diversity of azo dyes means that a single analytical method is often insufficient. tandfonline.com For example, azoreductase enzymes that break down these dyes can exhibit high substrate specificity, meaning a bacterial strain or enzyme effective for one dye may not work on another. tandfonline.com Therefore, analyzing a complex effluent containing multiple dyes requires a suite of analytical techniques to fully characterize the range of parent compounds and their unique metabolites. The need for methods that can detect analytes at very low concentrations adds another layer of difficulty, demanding robust extraction and concentration steps prior to instrumental analysis. lcms.cznih.gov

Table 2: Key Challenges in the Analysis of Azo Dyes and Effluents

Challenge	Description	Analytical Implication	Reference
Recalcitrance of Dyes	Azo dyes are designed to be stable and resistant to aerobic degradation due to their complex aromatic structures.	Persistence in the environment necessitates long-term monitoring. Standard analytical methods may not be sufficient to track long-term fate.	scispace.comresearchgate.net
Complex Effluent Matrix	Wastewater contains a mixture of dyes, salts, surfactants, and other organic/inorganic chemicals.	Causes matrix interference, complicates sample preparation, and can lead to inaccurate quantification in sensitive techniques like LC-MS.	d-nb.infojournalajfar.com
Formation of Toxic Metabolites	Anaerobic degradation cleaves the azo bond, forming aromatic amines that can be more hazardous than the parent dye.	Requires methods beyond simple color measurement. Advanced techniques (e.g., GC-MS, LC-MS/MS) are needed to identify and quantify these colorless, toxic byproducts.	mst.dkgjesm.neteuropa.eu
Structural Diversity of Dyes	Thousands of different azo dye structures exist, each with unique chemical properties and degradation pathways.	No single analytical method can cover all possible dyes and metabolites. A multi-method approach is often necessary for comprehensive characterization.	europa.eutandfonline.com
Trace-Level Detection	Environmental regulations and risk assessments require the detection of dyes and their metabolites at very low concentrations (ppb or lower).	Requires highly sensitive instrumentation and efficient sample pre-concentration techniques to achieve required detection limits.	lcms.cznih.gov

Compound Index

Computational and Theoretical Investigations of Azo Dye Chemistry and Environmental Fate

Quantum Chemical Calculations and Molecular Dynamics Simulations of Dye Interactions with Substrates and Enzymes

Quantum chemical calculations and molecular dynamics (MD) simulations are powerful computational tools for investigating chemical phenomena at the molecular level. They provide insights into the electronic structure of dyes and their dynamic interactions with biological molecules, which are crucial for understanding their efficacy, stability, and mechanisms of biodegradation.

Quantum Chemical Calculations

Quantum methods, particularly Density Functional Theory (DFT), are used to calculate the electronic properties of dye molecules. researchgate.netmdpi.com These calculations can optimize the molecular geometry to find the most stable conformation and determine key electronic parameters that govern the dye's reactivity and spectral properties. mdpi.comicontechjournal.com For instance, the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are critical. The HOMO-LUMO energy gap is related to the molecule's stability and the wavelength of maximum absorption (λ_max), which determines its color. icontechjournal.comacs.org DFT calculations can also elucidate the effects of solvents on the dye's properties through models like the Polarizable Continuum Model (PCM). researchgate.net

Table 1: Example of Calculated Quantum Chemical Parameters for Azo Dyes This table illustrates typical parameters obtained from DFT calculations for various azo dyes, as reported in computational studies. These values help predict chemical reactivity and electronic behavior.

Parameter	Typical Calculated Value/Range	Significance	Source(s)
HOMO Energy	-6.0 to -7.0 eV	Relates to electron-donating ability; susceptibility to electrophilic attack.	icontechjournal.com
LUMO Energy	-2.0 to -3.5 eV	Relates to electron-accepting ability; susceptibility to nucleophilic attack.	icontechjournal.com
Energy Gap (ΔE)	2.8 to 3.5 eV	Correlates with molecular stability and the energy of electronic transitions (color). icontechjournal.comacs.org	researchgate.neticontechjournal.com
Dipole Moment (μ)	2 to 15 Debye	Indicates overall molecular polarity, affecting solubility and intermolecular interactions.	researchgate.net

Molecular Dynamics (MD) Simulations

MD simulations model the physical movements of atoms and molecules over time, providing a view of the dynamic interactions between a dye and a larger molecule, such as a protein or enzyme. This is particularly useful for studying the initial steps of biodegradation, where a dye must bind to the active site of a degrading enzyme like azoreductase, laccase, or peroxidase. lgu.edu.pknih.gov

The process typically involves:

Molecular Docking: The dye molecule is computationally "placed" into the binding site of the enzyme to predict the most favorable binding orientation and affinity. abertay.ac.ukresearchgate.net

MD Simulation: Starting from the docked position, an MD simulation is run to observe the stability of the enzyme-dye complex over a timescale of nanoseconds. nih.govabertay.ac.uk The simulation tracks conformational changes and calculates interaction energies.

Studies on various azo dyes have shown that their binding to enzymes is stabilized by a combination of hydrogen bonds and van der Waals forces. researchgate.net MD simulations can identify the specific amino acid residues in the enzyme's active site that are critical for these interactions. For example, simulations of AzrC azoreductase with several azo dyes identified key hydrophobic residues (e.g., Phe105, Phe125) and hydrogen-bonding residues (e.g., Asn104, Tyr127) as crucial for binding. nih.gov

Table 2: Example Findings from Molecular Docking and MD Simulations of Azo Dye-Enzyme Interactions This table summarizes representative results from simulation studies, showing the binding energies and key interacting residues for different azo dye-enzyme complexes.

Azo Dye	Enzyme	Binding Energy (kcal/mol)	Key Interacting Residues	Source(s)
Tartrazine	α-Chymotrypsin	-5.5 to -6.5	SER-195, HIS-57, GLY-193	abertay.ac.ukresearchgate.net
Acid Red 88	AzrC Azoreductase	-7.0 to -8.0	Phe105, Asn104, Tyr127	nih.gov
Congo Red	Laccase	> -5.0	(Specific residues vary)	lgu.edu.pk
Methyl Red	AzrC Azoreductase	-6.5 to -7.5	Phe172, Asn187, Pro132	nih.gov

Quantitative Structure-Activity Relationship (QSAR) Studies for Predicting Azo Dye Degradation Efficiency

Quantitative Structure-Activity Relationship (QSAR) models are statistical tools used to correlate the chemical structure of compounds with a specific activity, such as degradation efficiency or toxicity. ohsu.edu For azo dyes, QSAR can predict how easily a dye will be broken down under certain conditions (e.g., by light, chemical oxidation, or biological action) based on calculated molecular properties known as "descriptors." tandfonline.com

The development of a QSAR model involves:

Gathering a dataset of various azo dyes with experimentally measured degradation rates.

Calculating a wide range of molecular descriptors for each dye using computational chemistry software. Descriptors can be electronic (e.g., HOMO/LUMO energies, partial charges), steric (e.g., molecular volume), or topological. tandfonline.comd-nb.info

Using statistical methods, such as multiple linear regression (MLR), to build a mathematical equation that links a selection of the most relevant descriptors to the observed activity. tandfonline.com

A study on the photodegradation of 22 different azo dyes found that descriptors such as molecular softness (s) and the most positive/negative partial charges on carbon atoms (qC+, qC-) were crucial for building a predictive QSAR model. researchgate.net Another QSAR study on the electrochemical oxidation of dyes successfully used HOMO and LUMO energies, polar surface area, and hydrogen bond donor count to predict color and COD (Chemical Oxygen Demand) removal. tandfonline.com Such models are valuable for screening new or existing dyes for their environmental persistence without extensive experimental testing.

Table 3: Example of Molecular Descriptors Used in Azo Dye Degradation QSAR Models

Descriptor	Type	Description	Relevance to Degradation	Source(s)
E_HOMO	Electronic	Energy of the Highest Occupied Molecular Orbital.	Indicates susceptibility to oxidation; higher E_HOMO often means easier degradation.	tandfonline.com
E_LUMO	Electronic	Energy of the Lowest Unoccupied Molecular Orbital.	Indicates susceptibility to reduction.	tandfonline.com
Softness (s)	Electronic	A measure of a molecule's polarizability.	Found to be a crucial descriptor for predicting photostability. researchgate.net	researchgate.net
qH+	Electronic	Most positive partial charge on a hydrogen atom.	Relates to the ease of valence-bond breakage in oxidation processes. d-nb.info	d-nb.info
Polar Surface Area	Structural	The surface sum over all polar atoms.	Influences interactions with polar environments and enzymes.	tandfonline.com

Theoretical Modeling of Degradation Pathways and Intermediate Stability

Theoretical modeling is used to map out the step-by-step chemical reactions that occur when a dye molecule degrades. This is essential for understanding the transformation of a colored, potentially harmful dye into smaller, often less harmful compounds. researchgate.net It also helps in identifying transient or unstable intermediates that may be difficult to detect experimentally. rsc.orgmarmara.edu.tr

Using quantum chemical methods like DFT, researchers can model the entire reaction pathway, for example, the attack of a reactive species like a hydroxyl radical (•OH) on the dye molecule. rsc.orgacs.org By calculating the energies of reactants, transition states, and products for each potential step, the most energetically favorable degradation pathway can be determined. marmara.edu.tracs.org

Studies on dyes like Reactive Red 2 have shown that degradation initiated by •OH can proceed via different channels, including attack on the aromatic rings. rsc.org Theoretical calculations revealed that the initial step is often the formation of a pre-reaction complex where the radical is associated with a sulfonic group on the dye. rsc.org Modeling also helps resolve mechanistic questions, such as whether degradation proceeds by cleaving the carbon-nitrogen (C-N) bond or the nitrogen-nitrogen (N=N) azo bond. For many oxidative processes, theoretical models have shown that the cleavage of the azo bond is the key step in decolorization. acs.orgbibliotekanauki.pl Analysis of degradation products from dyes like C.I. Direct Blue 15 has identified intermediates such as 1-amino-8-naphthol and 3,3'-dimethylbenzidine, which are then broken down into simpler molecules like phenol (B47542) before eventual mineralization to CO2 and H2O. mdpi.com

Table 4: Generalized Steps in a Modeled Azo Dye Degradation Pathway

Step	Description	Computational Method
1. Initial Attack	A reactive species (e.g., •OH) attacks the dye molecule, often at an electron-rich site on an aromatic ring or the azo bridge.	DFT is used to calculate the transition state energy for the attack at different positions.
2. Azo Bond Cleavage	The central -N=N- bond is broken, leading to the loss of color. This is often the rate-limiting step in decolorization.	Potential Energy Surface (PES) scans are performed to find the lowest energy path for bond cleavage.
3. Intermediate Formation	The initial large dye molecule breaks into smaller aromatic compounds, such as substituted anilines and phenols.	The stability of these intermediate structures is calculated to predict their persistence.
4. Ring Opening	The aromatic rings of the intermediates are opened through further oxidation.	DFT calculations model the subsequent attacks by radicals that lead to ring fission.
5. Mineralization	The open-chain organic fragments are further oxidized into simple inorganic molecules like CO2, H2O, and mineral acids.	While computationally intensive, this final stage can be modeled to confirm complete degradation.

Computational Design and Optimization of Azo Dye Derivatives for Specific Research Applications

Computational chemistry is not only for analysis but also for creation. It enables the in silico design and optimization of novel azo dye derivatives with tailored properties for specific applications, long before they are synthesized in a lab. researchgate.net This approach saves significant time and resources by screening large numbers of potential candidates and prioritizing those with the highest likelihood of success.

For example, researchers have used computational methods to design new azo dyes for use as sensitizers in Dye-Sensitized Solar Cells (DSSCs). researchgate.net In one study, a series of new azo dyes with different chemical "anchoring groups" (e.g., carboxylic acid, sulfonic acid) were designed and evaluated theoretically. researchgate.net DFT and Time-Dependent DFT (TD-DFT) calculations were used to predict properties essential for solar cell performance, including:

Absorption Spectra (λ_max): To ensure the dye absorbs light efficiently in the solar spectrum.

HOMO/LUMO Energy Levels: To ensure efficient electron injection from the dye into the semiconductor (e.g., TiO2) of the solar cell.

Adsorption Energy: To predict how strongly the dye will bind to the semiconductor surface.

Through such computational screening, a biscarbodithiolic acid-based dye was identified as a highly promising candidate due to its superior predicted light-harvesting efficiency and electron injection ability. researchgate.net Similarly, computational studies have guided the design of novel fluorescent oligomers by combining luminol (B1675438) with an azo dye, Bismarck Brown, with DFT calculations used to predict the electronic and optical properties of the resulting materials. acs.org

Table 5: Example of a Computational Workflow for Designing Azo Dye Derivatives

Design Step	Computational Task	Objective	Example Application
1. Define Target Property	Identify the key performance metric.	Maximize light absorption between 400-600 nm.	Designing a new dye for textiles.
2. Create Virtual Library	Systematically modify a parent azo dye structure with different functional groups (e.g., -NO2, -OH, -Cl).	Generate a diverse set of candidate molecules.	Exploring derivatives of Sudan I.
3. High-Throughput Screening	Use rapid, lower-level quantum methods to calculate the target property (e.g., λ_max) for all candidates.	Quickly filter out unpromising structures.	Screening 100+ virtual derivatives.
4. Refined Calculation	For the top 5-10 candidates, perform high-accuracy DFT/TD-DFT calculations.	Obtain precise values for λ_max, HOMO/LUMO levels, and stability.	Verifying the properties of the most promising candidates.
5. Propose for Synthesis	Select the top 1-2 candidates with the optimal balance of desired properties.	Provide a strong, data-driven recommendation for experimental synthesis.	Synthesizing a novel azo dye for DSSCs.

Research on Advanced Applications and Functionalization of Azo Dyes in Novel Materials

Integration of Azo Dye Chromophores in Smart Textile Technologies and Functional Coatings

The textile industry is moving beyond traditional coloration to develop "smart textiles" with dynamic functionalities. Azo dye chromophores are integral to this evolution, providing a route to fabrics that can sense, react, and adapt to their environment. Their incorporation into polymer chains or as functional additives allows for the creation of textiles with novel properties. rsc.org For instance, the photo-switchable nature of azobenzene-based dyes has been harnessed to create materials that respond to light. mdpi.commcgill.ca

Functional coatings represent another significant area of research. By integrating dye structures into coating formulations, textiles can be endowed with enhanced characteristics. A sol-gel method, for example, has been used to covalently modify heteroaryl 1,3,4-thiadiazole (B1197879) azo dyes with siloxane precursors. scitechnol.com When applied to polyamide fabrics, these hybrid materials significantly improve water-repellency, achieving dyeing and functional finishing in a single step. scitechnol.com This approach not only adds functionality but also has the potential to lower processing costs. scitechnol.com Furthermore, the development of dyes with inherent antimicrobial properties is a key area of advancement, with some azo dyes being specifically synthesized for applications on silk and polyamide-6 fabrics to provide both coloration and bacterial resistance. emerald.com

Table 1: Examples of Functional Coatings and Finishes for Textiles Incorporating Dyes

Functional Property	Technology/Method	Role of Azo Dye/Chromophore	Potential Application on Fabrics
Water-Repellency	Sol-gel coating with silica (B1680970) sols and hydrophobic additives	Covalently bonded to siloxane precursors to form a hybrid material	Outdoor apparel, protective covers
Antimicrobial	Incorporation of quaternary ammonium (B1175870) compounds (QACs) into dyes	The dye acts as a carrier for the antimicrobial agent, binding it to the fiber	Medical textiles, sportswear, upholstery
Photoresponsiveness	Grafting of azobenzene-functionalized polymers onto textile fibers	The dye's chromophore undergoes reversible isomerization upon light exposure, changing the fabric's properties	Light-adaptive clothing, smart curtains

Development of Azo Dye-Based Sensing Platforms and Chemo-sensors

The distinct and vibrant colors of azo dyes, combined with their ability to interact with various chemical species, make them excellent candidates for chemo-sensors. researchgate.net These sensors operate on the principle that the binding of an analyte to the dye molecule alters its electronic structure, resulting in a detectable change in color (colorimetric) or fluorescence. mdpi.com This allows for the naked-eye detection of target ions, which is advantageous for rapid, low-cost, and on-site analysis. mdpi.comsciforum.net

Research has demonstrated the synthesis of azo dye-based sensors for a wide range of analytes. For example, a tailor-made colorimetric chemosensor containing pyridine (B92270) and benzothiazole (B30560) moieties linked by an azo group has shown the ability to detect both Ni²⁺ (changing from colorless to light green) and AcO⁻ (colorless to orange) in an aqueous solution. researchgate.net Another study reported a carboxylic acid azo dye, Dabcyl, which exhibited a distinct color change from light yellow to pink in the presence of several metal cations, including Hg²⁺, Sn²⁺, and Al³⁺. mdpi.comsciforum.net The development of such sensors is crucial for monitoring environmental pollutants and biologically significant ions. mdpi.com

Table 2: Selected Azo Dye-Based Chemosensors and Their Detection Properties

Azo Dye Structure/Base	Target Analyte(s)	Detection Method	Observed Response
Pyridine-benzothiazole azo compound	Ni²⁺, AcO⁻	Colorimetric	Colorless to light green (Ni²⁺), Colorless to orange (AcO⁻) researchgate.net
Dabcyl (carboxylic acid azo dye)	Hg²⁺, Fe²⁺, Sn²⁺, Al³⁺	Colorimetric	Light yellow to pink mdpi.comsciforum.net
8-hydroxyquinoline-based azo compounds	Ni²⁺	Colorimetric	Violet to orange (depending on specific compound) researchgate.net
Rhodanine-based azo dyes	Fe³⁺	Spectrophotometric	Visual color change and shift in UV-vis spectra researchgate.net
Azo dye with boronic acid group	Monosaccharides	Colorimetric	Visible color change researchgate.net

Research into Azo Dye Application in Photoresponsive and Optoelectronic Materials

The photochromism of azobenzene (B91143), the parent structure of most azo dyes, is a key driver of research into photoresponsive materials. csic.es This phenomenon involves the reversible isomerization of the azo bond from its stable trans form to a less stable cis form upon irradiation with UV light, and the reversal of this process using visible light or heat. mcgill.ca This molecular-level switching can be harnessed to control the macroscopic properties of materials, leading to applications in data storage, holography, and optical devices. mcgill.calongdom.org For instance, surface relief gratings have been fabricated on azo dye thin films, which have potential uses in optoelectronic devices like optical waveguides and liquid crystal alignment layers. aip.org

In the field of optoelectronics, azo dyes are being explored for their semiconductor properties. researchgate.net Benzothiazole azo dyes, in particular, have been identified as important materials for applications in liquid crystal displays (LCDs), nonlinear optical (NLO) apparatus, and dye-sensitized solar cells (DSSCs). diva-portal.org The electrical and optical properties can be tuned by modifying the chemical structure of the dye. researchgate.net Furthermore, researchers have incorporated azo dyes like Disperse Red 1 into DNA-based biopolymers to create optoelectronic devices where electrical properties can be manipulated by light, demonstrating potential for light-triggered artificial synapses. spiedigitallibrary.org

Table 3: Applications of Azo Dyes in Photoresponsive and Optoelectronic Systems

Application Area	Underlying Principle	Specific Azo Dye/Material Type	Reference
Optical Data Storage	Photo-induced birefringence and orientation	Azo-polymers	longdom.org
Holography/Gratings	Light-induced surface relief grating formation	Azo dye thin films (e.g., Congo Red)	csic.esaip.org
Liquid Crystal Displays (LCDs)	Alignment layers, photo-orientation	Benzothiazole azo dyes	diva-portal.org
Dye-Sensitized Solar Cells (DSSCs)	Light absorption and electron injection	Benzothiazole azo dyes	diva-portal.org
Photo-actuation	Light-induced mechanical motion	Azo-containing polymers	mcgill.ca
Biopolymer Optoelectronics	Light-manipulated electrical properties	Disperse Red 1 in DNA-CTMA	spiedigitallibrary.org

Exploration of Azoic Black Derivatives in Advanced Pigment Research and Nanomaterials

While traditional azo dyes are used as colorants, advanced research focuses on creating novel pigments and functional nanomaterials from azo derivatives. Metal-azo complexes, for example, are a significant area of investigation for creating highly stable pigments. mdpi.com In one study, novel magnesium complex dyes were synthesized from various azo carboxylate ligands, demonstrating a path toward new anticorrosive pigments for coatings. mdpi.com The global market for azo pigments continues to expand, driven by demand for high-performance colorants in coatings, plastics, and inks, spurring further research. globenewswire.com

The intersection of azo dyes and nanotechnology has opened up new frontiers, particularly in environmental remediation and catalysis. Numerous studies have focused on the photocatalytic degradation of azo dyes, including black dyes like Reactive Black-5 (RB-5), using semiconductor nanoparticles. nih.govresearchgate.net Nanomaterials like ZnO, TiO₂, NiO, and CuO have been shown to be effective photocatalysts that can break down complex dye molecules under UV or visible light irradiation. nih.govgovtsciencecollegedurg.ac.inemerald.com For example, a NiO/CuO nanocomposite demonstrated over 90% degradation of RB-5. nih.govresearchgate.net Beyond degradation, azo dyes are being integrated with nanomaterials to create new functional hybrids. Fullerene C₆₀, a well-known electron acceptor, has been combined with azobenzene derivatives to create novel materials whose photoisomerization properties can be finely tuned. rsc.org Such research paves the way for the potential use of derivatives of Azoic Black 20 in creating advanced nanocomposites with unique optical or catalytic properties.

Table 4: Photocatalytic Degradation of Various Azo Dyes Using Nanomaterials

Nanomaterial	Azo Dye Degraded	Degradation Efficiency	Reference
NiO/CuO Nanocomposite	Reactive Black-5 (RB-5)	93%	nih.govresearchgate.net
NiO Nanoparticles	Reactive Black-5 (RB-5)	82%	nih.govresearchgate.net
Cu₂O-Cu₃N-Cu Nanoparticle Mixture	Methylene Blue	89%	key4events.com
Titania (TiO₂) Nanoparticles	CI Direct Green 26	Follows pseudo first-order reaction	emerald.com
Silver (Ag) Nanoparticles	Congo Red	>80% in 30 min	mdpi.com
ZnO Nanoparticles	Generic Azo Dye	Effective degradation under UV light	govtsciencecollegedurg.ac.in

Environmental Fate and Ecological Impact Research of Azo Dyes in Natural Ecosystems

Environmental Persistence and Biotransformation Studies of Azo Dyes in Aquatic and Terrestrial Systems

Azo dyes are generally known for their persistence in the environment due to their complex chemical structures and stability against light, moisture, and microbial degradation. future-link.orgmdpi.comijrar.orgmdpi.com This recalcitrance means they can persist in the environment for extended periods, potentially decades. ijrrjournal.comijrar.org The persistence of synthetic azo dyes is influenced by factors such as their chemical reactivity and the presence of halogen or other chemical substitutions. ijrrjournal.com

In aquatic systems, the presence of azo dyes can lead to decreased sunlight penetration, impacting photosynthetic organisms. ijrrjournal.comfuture-link.orgmdpi.comijrar.orgmdpi.commlsu.ac.in They can also increase biochemical oxygen demand (BOD) and chemical oxygen demand (COD), further stressing aquatic environments. ijrrjournal.comfuture-link.orgijrar.orgmdpi.commlsu.ac.inresearchgate.net While generally resistant to aerobic biodegradation in conventional wastewater treatment, azo dyes can undergo biotransformation, particularly under anaerobic conditions found in sediments. ijrrjournal.comijrar.orgresearchgate.net This reductive cleavage of the azo bond (-N=N-) can lead to the formation of aromatic amines. ijrrjournal.comijrar.orgresearchgate.netchalcogen.ro These aromatic amines are often more recalcitrant, bioaccumulative, and toxic than the parent dyes, posing a significant environmental risk. ijrrjournal.comresearchgate.net

While specific detailed studies on the environmental persistence and biotransformation of C.I. Azoic Black 20 in aquatic and terrestrial systems are limited in the available literature, the general behavior of azo dyes as a class suggests that this compound is likely to exhibit similar persistence and undergo reductive cleavage to potentially harmful aromatic amines under anaerobic conditions.

Impact Assessment of Azo Dyes and Their Metabolites on Aquatic Biota and Photosynthetic Processes

The discharge of azo dyes into aquatic ecosystems has a range of detrimental impacts on aquatic biota and essential ecological processes like photosynthesis. Even at low concentrations, azo dyes can cause harmful effects. ijrrjournal.comijrar.org

A primary impact is the reduction of light penetration into the water column due to the intense color of the dyes. ijrrjournal.comfuture-link.orgmdpi.comijrar.orgmdpi.commlsu.ac.in This reduced light availability directly inhibits the photosynthetic activity of aquatic plants and algae, which form the base of the aquatic food web. ijrrjournal.comfuture-link.orgmdpi.comijrar.orgmdpi.commlsu.ac.innih.gov Impaired photosynthesis can lead to decreased oxygen production, further stressing aquatic organisms. future-link.orgmlsu.ac.in

Azo dyes and their metabolites, particularly aromatic amines, can be toxic to aquatic organisms, including fish, cladocerans, and microalgae. ijrar.orgnih.govnih.govchembk.com Studies have shown that exposure to azo dyes can cause physiological disorders in aquatic species. ijrar.orgresearchgate.net The toxicity can vary depending on the specific dye structure and concentration. ijrrjournal.com For instance, C.I. Azoic Diazo Component 22, a related compound to this compound, is classified as very toxic to aquatic organisms with long-lasting effects. chembk.com

Bioaccumulation of azo dyes and their toxic byproducts can occur in aquatic organisms, leading to biomagnification through the food chain, posing risks to organisms at higher trophic levels, including humans who consume contaminated aquatic life. ijrrjournal.commdpi.commdpi.com

Data Table 1: Potential Impacts of Azo Dyes on Aquatic Ecosystems

Impact Area	Observed Effect
Light Penetration	Decreased
Photosynthetic Activity	Inhibition
Dissolved Oxygen	Reduction
Aquatic Biota Toxicity	Physiological disorders, lethal effects, genotoxicity, mutagenicity, carcinogenicity
Bioaccumulation/Biomagnification	Occurs in aquatic organisms and through the food chain

Soil Contamination and Plant Uptake Dynamics of Azo Dyes in Agricultural Contexts

Soil contamination by azo dyes is a significant concern, particularly in agricultural areas where textile wastewater may be used for irrigation. ijrar.orgmlsu.ac.inresearchgate.netnih.govjournalmrji.compeerj.com Azo dyes can alter the physical and chemical properties of soil, including pH and electrical conductivity. journalmrji.com

Plants can take up dyes from contaminated soil and water. ijrrjournal.comnih.govscientific.netresearchgate.net The extent of uptake and accumulation in crops depends on factors such as the dye concentration, soil properties, and plant species. ijrrjournal.comijrar.org Leafy vegetables, for example, may show higher uptake rates. ijrrjournal.comijrar.org

The uptake of azo dyes can have phytotoxic effects, impacting seed germination and plant growth, including root and shoot elongation. ijrrjournal.comijrar.orgnih.govijcmas.com Some studies use phytotoxicity bioassays to assess the environmental contamination of synthetic azo dyes. ijrrjournal.comijrar.org Plants may also play a role in the removal or transformation of azo dyes through processes like phytoremediation, involving uptake, adsorption, and enzymatic degradation within plant tissues or by associated microorganisms in the rhizosphere. nih.govscientific.netresearchgate.netscientifictemper.com

Data Table 2: Effects of Azo Dye Contamination on Soil and Plants

Area of Impact	Observed Effect
Soil Physicochemical Properties	Alterations (e.g., pH, electrical conductivity)
Soil Microorganisms	Decreased density, reduced enzyme activity, impaired nutrient cycling
Soil Fertility	Potential reduction
Plant Uptake	Varies by dye, concentration, soil, and plant species; accumulation in tissues
Phytotoxicity	Reduced seed germination, inhibited plant growth (root/shoot elongation)

Methodologies for Environmental Risk Assessment and Mitigation of Azo Dye Contamination

Assessing the environmental risk of azo dyes involves evaluating their intrinsic hazardous properties and the level of exposure in the environment. canada.camst.dk Due to the diverse structures of azo dyes and the potential for toxic metabolites, assessing the toxicity of each dye individually is important. ijrrjournal.com The low water solubility of some azo compounds can complicate ecotoxicology testing. mst.dk

Mitigating azo dye contamination requires effective treatment methods for industrial effluents before discharge. Various approaches, including physical, chemical, and biological processes, have been explored. ijrrjournal.comijrar.orgresearchgate.net

Biological treatment methods, such as bioremediation using microorganisms (bacteria, fungi, yeast, algae) and plants (phytoremediation), are gaining attention due to their potential effectiveness, lower cost, and reduced environmental impact compared to some physicochemical methods. ijrrjournal.comijrar.orgresearchgate.netnih.govscientifictemper.commdpi.comncsu.eduresearchgate.netnih.govnih.gov Microorganisms can decolorize azo dyes by breaking down the azo bonds through enzymatic activity, particularly azoreductases. scientifictemper.commdpi.comnih.govnih.gov Coupled anaerobic-aerobic treatment processes are often considered efficient for the complete degradation of azo dyes and their aromatic amine metabolites. ijcmas.commdpi.com

Physical methods like adsorption using various materials, including bio-based activated carbons and plant stems, have shown promise in removing dyes from wastewater. mdpi.commdpi.comscientific.netnih.gov Chemical methods, such as electrocoagulation, are also used. mdpi.com Hybrid approaches combining different methods may offer more comprehensive solutions. ijrar.org

Environmental risk assessment methodologies consider the fate and effects of both the parent dyes and their degradation products. mst.dk Given the potential toxicity of aromatic amines formed from azo bond cleavage, focusing on these metabolites is crucial for a thorough risk assessment. ijrrjournal.comresearchgate.netmst.dk

Data Table 3: Approaches for Mitigation of Azo Dye Contamination

Method Category	Examples of Approaches	Key Advantages
Biological	Bioremediation (bacteria, fungi, plants), Enzymatic degradation	Eco-friendly, potentially lower cost, less sludge
Physical	Adsorption (activated carbon, plant materials)	High efficiency, easy operation
Chemical	Electrocoagulation, Oxidation processes	Can be effective for certain dyes
Hybrid	Combinations of biological, physical, and chemical methods	More comprehensive removal

Detailed research findings specifically on the risk assessment and mitigation of this compound contamination are limited in the provided search results. However, the principles and methodologies discussed for azo dyes in general are applicable to this compound as a member of this class.

Q & A

Basic Research Questions

Q. What are the key analytical techniques for characterizing the molecular structure of C.I. Azoic Black 20, and how do they address uncertainties in spectral interpretation?

• Methodological Answer : Use a combination of FT-IR spectroscopy (to identify azo-group vibrations at ~1400–1600 cm⁻¹), UV-Vis spectroscopy (to confirm λ_max in visible ranges), and mass spectrometry (to verify molecular weight and fragmentation patterns). Cross-validate results with computational chemistry tools like Gaussian for vibrational mode assignments . For reproducibility, document instrument calibration protocols and reference standards (e.g., NIST spectra).

Q. How can researchers optimize synthetic protocols for this compound to ensure reproducibility across laboratories?

• Methodological Answer : Adopt a Design of Experiments (DoE) approach to test variables (e.g., pH, temperature, coupling agent concentration). Use response surface methodology to model interactions between parameters. Publish detailed procedural logs, including solvent purity, stirring rates, and purification steps (e.g., column chromatography conditions) to align with Beilstein Journal’s experimental reporting standards .

Q. What stability studies are essential for this compound under varying storage conditions, and how should conflicting degradation data be analyzed?

• Methodological Answer : Conduct accelerated stability testing (e.g., 40°C/75% RH for 6 months) with HPLC monitoring. Apply principal component analysis (PCA) to resolve contradictions in degradation profiles. Compare results against Arrhenius predictions for shelf-life extrapolation. Report uncertainties (e.g., ±0.5% measurement error) and use Grubbs’ test to identify outliers .

Advanced Research Questions

Q. How can computational modeling predict the environmental toxicity of this compound degradation byproducts, and what experimental validation is required?

• Methodological Answer : Use density functional theory (DFT) to simulate bond dissociation energies of azo groups and predict metabolites. Validate with LC-QTOF-MS to detect actual degradation products in wastewater simulations. Cross-reference toxicity predictions (e.g., ECOSAR) with in vitro assays (e.g., Daphnia magna LC₅₀ tests) .

Q. What advanced spectroscopic methods resolve ambiguities in the electronic structure of this compound when traditional techniques yield conflicting data?

• Methodological Answer : Deploy time-resolved fluorescence spectroscopy to study excited-state dynamics and solid-state NMR to analyze crystalline packing effects. Compare with X-ray photoelectron spectroscopy (XPS) data to correlate electronic environments with spectral shifts. Use multivariate curve resolution (MCR) to deconvolute overlapping signals .

Q. How do interfacial interactions between this compound and textile substrates influence dye fixation efficiency, and how can this be quantified?

• Methodological Answer : Apply atomic force microscopy (AFM) to map surface adhesion forces and zeta potential measurements to assess electrostatic interactions. Model adsorption isotherms (e.g., Langmuir vs. Freundlich) using nonlinear regression. Validate with colorfastness tests under ISO 105-C06 standards .

Methodological Frameworks for Addressing Data Contradictions

Q. What statistical approaches are recommended to reconcile discrepancies in reported photocatalytic degradation rates of this compound?

• Methodological Answer : Perform meta-analysis of published rate constants (k) using random-effects models to account for inter-study variability. Conduct sensitivity analysis to identify critical variables (e.g., light intensity, catalyst loading). Replicate experiments under controlled conditions with triplicate measurements and report 95% confidence intervals .

Q. How can researchers design cross-disciplinary studies to evaluate the biomedical implications of this compound exposure?

• Methodological Answer : Integrate toxicogenomics (RNA-seq to identify gene expression changes) with metabolomics (GC-MS for metabolite profiling). Use PECO framework (Population, Exposure, Comparator, Outcome) to structure hypotheses. Collaborate with ethics boards to ensure compliance with FINER criteria (Feasible, Novel, Ethical, Relevant) .

Data Presentation and Reproducibility Guidelines

Aspect	Best Practice	Reference
Experimental Logs	Include raw data (e.g., NMR spectra, chromatograms) in supplementary materials.
Uncertainty Reporting	Quantify instrumental error (e.g., ±0.1 nm for UV-Vis) and propagate in calculations.
Reproducibility	Use IUPAC-recommended nomenclature and publish step-by-step synthesis videos.